2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(3,5-dimethylphenyl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
2-((6-(4-chlorophenyl)pyridazin-3-yl)thio)-N-(3,5-dimethylphenyl)acetamide, also known as CP-690,550, is a synthetic compound that belongs to the class of Janus kinase (JAK) inhibitors. It was developed by Pfizer and is currently being investigated for its potential therapeutic applications in the treatment of various autoimmune and inflammatory diseases.
Scientific Research Applications
- The compound’s structural features make it a promising candidate for cancer research. Researchers investigate its potential as an antitumor agent by assessing its cytotoxicity, apoptosis-inducing effects, and inhibition of cancer cell proliferation. Further studies explore its mechanism of action and potential synergy with existing chemotherapeutic agents .
- Inflammation plays a crucial role in various diseases. Scientists explore whether this compound can modulate inflammatory pathways. Preclinical studies assess its impact on pro-inflammatory cytokines, enzymes, and immune cells. Understanding its anti-inflammatory potential could lead to novel therapeutic strategies .
- Neuroprotective compounds are essential for managing neurodegenerative disorders. Researchers investigate whether this compound can protect neurons from oxidative stress, excitotoxicity, and protein misfolding. Its potential application in Alzheimer’s, Parkinson’s, or other neurodegenerative diseases is an active area of study .
- The compound’s sulfur-containing moiety suggests potential antimicrobial properties. Studies evaluate its effectiveness against bacterial strains (both Gram-positive and Gram-negative) and fungal pathogens. Researchers aim to uncover its mode of action and assess its safety profile .
- Cardiovascular diseases remain a global health challenge. Investigations focus on whether this compound can modulate cardiovascular function. Researchers explore its effects on blood pressure, endothelial function, and lipid metabolism. Potential applications include hypertension management and prevention of atherosclerosis .
- Given the rising prevalence of metabolic disorders and obesity, compounds that regulate metabolism are of interest. Scientists study whether this compound affects lipid metabolism, glucose homeostasis, and adipocyte function. Its potential as an anti-obesity agent warrants further exploration .
Anticancer Research
Anti-Inflammatory Properties
Neuroprotection and Neurodegenerative Diseases
Antibacterial and Antifungal Activity
Cardiovascular Research
Metabolic Disorders and Obesity
properties
IUPAC Name |
2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(3,5-dimethylphenyl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18ClN3OS/c1-13-9-14(2)11-17(10-13)22-19(25)12-26-20-8-7-18(23-24-20)15-3-5-16(21)6-4-15/h3-11H,12H2,1-2H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HHWWJJJIWREDCJ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=CC(=C1)NC(=O)CSC2=NN=C(C=C2)C3=CC=C(C=C3)Cl)C |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18ClN3OS |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
383.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-[6-(4-chlorophenyl)pyridazin-3-yl]sulfanyl-N-(3,5-dimethylphenyl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.